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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916 Get Quote

An objective analysis of Strontium Bromoxide Monohydrate vs. Hexahydrate for researchers

and scientists in thermal energy storage.

The pursuit of efficient and reliable thermal energy storage (TES) systems is paramount for the

advancement of renewable energy technologies and industrial waste heat recovery. Among the

promising candidates for thermochemical energy storage, strontium bromide (SrBr₂) and its

hydrates have garnered significant attention. This guide provides a detailed comparison of the

performance of strontium bromide monohydrate (SrBr₂·H₂O) and strontium bromide

hexahydrate (SrBr₂·6H₂O) as TES materials, supported by experimental data to aid

researchers, scientists, and drug development professionals in their material selection and

system design.

The primary distinction between the two hydrates lies in their operating temperature ranges

and associated applications. The transition between anhydrous SrBr₂ and SrBr₂·H₂O is suited

for higher temperature applications, typically between 150°C and 300°C.[1][2] In contrast, the

reversible reaction between SrBr₂·H₂O and SrBr₂·6H₂O is ideal for low-temperature

applications, generally below 100°C.[1][3][4]

Performance Metrics: A Quantitative Comparison
The selection of a thermal energy storage material is dictated by several key performance

indicators. The following table summarizes the experimentally determined properties of

strontium bromide monohydrate and hexahydrate.
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Performance Metric
Strontium Bromide
Monohydrate (SrBr₂ ⇌
SrBr₂·H₂O)

Strontium Bromide
Hexahydrate (SrBr₂·H₂O ⇌
SrBr₂·6H₂O)

Energy Storage Density

(Gravimetric)
291 kJ/kg (81 kWh/t)[1][2]

945 kJ/kg (theoretical), 798

kJ/kg (effective)[4][5]

Energy Storage Density

(Volumetric)
-

1.99 GJ/m³ (theoretical), 1.95

GJ/m³ (effective)[4][5]

Charging (Dehydration)

Temperature

~210°C at 5 kPa steam

pressure[1][2]
Below 100°C[3][4]

Discharging (Hydration)

Temperature

~180°C at 69 kPa steam

pressure[1][2]
-

Specific Thermal Power

(Charging)
2.5 kW/kg of SrBr₂·H₂O[1][2] -

Specific Thermal Power

(Discharging)
Up to 4 kW/kg of SrBr₂[1][2]

0.75 - 2 W/kg (in a packed bed

reactor)[1]

Cycling Stability Stable over 100 cycles[1] High cyclic stability[4]

Melting Point - 89°C[1]

Experimental Protocols
The data presented in this guide are derived from various experimental techniques designed to

characterize the thermochemical properties of materials. The primary methods employed in the

cited literature include:

Thermogravimetric Analysis (TGA): This is a fundamental technique used to measure the

change in mass of a sample as a function of temperature or time in a controlled atmosphere.

Sample Preparation: Strontium bromide hexahydrate is often dried in a circulating air oven at

approximately 70°C to obtain the monohydrate form.[1]

Experimental Conditions:
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Monohydrate/Anhydrous System: Experiments are conducted at varying water vapor

partial pressures to determine the onset temperatures for dehydration and hydration. For

instance, at a heating/cooling rate of ±0.5 K/min and a water vapor partial pressure of 19

kPa, the dehydration onset was 211°C and hydration onset was 158°C.[1]

Hexahydrate/Monohydrate System: Cyclic stability is assessed by subjecting the material

to consecutive dehydration and hydration cycles. For example, dehydration at 80°C in a

dry nitrogen flow followed by hydration at a specific temperature and humidity.[5]

Lab-Scale Reactor Testing: To evaluate the performance under more realistic conditions,

kilogram-scale packed bed reactors are utilized.

Setup: A fixed bed of the strontium bromide hydrate is subjected to controlled flows of humid

or dry air to simulate charging and discharging cycles.

Measurements: Temperature, pressure, and mass flow rates are continuously monitored to

determine thermal power output and energy storage capacity. For the

monohydrate/anhydrous system, a 1 kW scale lab unit has been successfully demonstrated.

[1] For the hexahydrate/monohydrate system, a reactor with 400 kg of hydrated salt has

been tested.[1]

Dehydration-Hydration Cycle
The following diagram illustrates the reversible dehydration and hydration processes for both

strontium bromide monohydrate and hexahydrate, which form the basis of their application

in thermal energy storage.

Caption: Reversible dehydration and hydration cycles for strontium bromide hydrates.

Conclusion
The choice between strontium bromide monohydrate and hexahydrate for thermal energy

storage is fundamentally dependent on the target application's operating temperature.

Strontium Bromide Monohydrate (reacting to anhydrous SrBr₂) is a compelling candidate

for high-power, high-temperature applications such as industrial waste heat recovery and
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integration with concentrating solar power plants. Its high specific thermal power and good

cycling stability are significant advantages in this domain.[1][2]

Strontium Bromide Hexahydrate (reacting to monohydrate) is well-suited for low-temperature

applications, including residential heating and solar thermal energy storage.[3][4] Its high

theoretical energy density is a key feature for compact storage solutions. However, its

melting point of 89°C needs to be carefully considered in system design to avoid phase

change issues.[1]

Further research into composite materials, such as incorporating graphite to enhance thermal

conductivity, may help to overcome some of the current limitations and improve the overall

performance of both strontium bromide hydrate systems.[6] Ultimately, a thorough

understanding of the material properties and reaction kinetics presented in this guide is crucial

for the successful development and implementation of strontium bromide-based

thermochemical energy storage technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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